Cas no 91034-37-6 (Benzyl ethyl benzene-1,2-dicarboxylate)

• Product Name: Benzyl ethyl benzene-1,2-dicarboxylate
• CAS No: 91034-37-6
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 2813243
• PubChem ID: 23314593
• Update Time: 2025-04-21

Benzyl ethyl benzene-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• DTXSID80632782
• 91034-37-6
• Benzyl ethyl benzene-1,2-dicarboxylate
• SCHEMBL660947

• Inchi： 1S/C17H16O4/c1-2-20-16(18)14-10-6-7-11-15(14)17(19)21-12-13-8-4-3-5-9-13/h3-11H,2,12H2,1H3
• InChI Key： MYRTXFWZFWIXFR-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCC)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 284.10485899g/mol
• Monoisotopic Mass: 284.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters